3-Methyl-7-(trifluoromethyl)-1H-indole-2-carbaldehyde
Cat. No. B8426004
M. Wt: 227.18 g/mol
InChI Key: ULQVZAKCMGIOBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07879872B2
Procedure details
A mixture of (3-methyl-7-(trifluoromethyl)-1H-indol-2-yl)methanol (1.03 g, 4.4 mmol) and manganese (IV) oxide (1.95 g, 22.4 mmol) in dichloromethane (15 mL) was stirred overnight. The mixture was filtered through celite and evaporated to afford the title compound (510 mg, 51%). 1H NMR (400 MHz, CDCl3) δ 10.08 (s, 1H), 8.95 (s, 1H), 7.87 (d, J=7.9 Hz, 1H), 7.62 (d, J=7.1 Hz, 1H), 7.20 (t, J=7.7 Hz, 1H), 2.65 (s, 3H)
Name
(3-methyl-7-(trifluoromethyl)-1H-indol-2-yl)methanol
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
Yield
51%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[C:10]2[C:5](=[C:6]([C:11]([F:14])([F:13])[F:12])[CH:7]=[CH:8][CH:9]=2)[NH:4][C:3]=1[CH2:15][OH:16]>ClCCl.[O-2].[Mn+4].[O-2]>[CH3:1][C:2]1[C:10]2[C:5](=[C:6]([C:11]([F:14])([F:12])[F:13])[CH:7]=[CH:8][CH:9]=2)[NH:4][C:3]=1[CH:15]=[O:16] |f:2.3.4|
|
Inputs
Step One
|
Name
|
(3-methyl-7-(trifluoromethyl)-1H-indol-2-yl)methanol
|
|
Quantity
|
1.03 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(NC2=C(C=CC=C12)C(F)(F)F)CO
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
1.95 g
|
|
Type
|
catalyst
|
|
Smiles
|
[O-2].[Mn+4].[O-2]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture was filtered through celite
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(NC2=C(C=CC=C12)C(F)(F)F)C=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 510 mg | |
| YIELD: PERCENTYIELD | 51% | |
| YIELD: CALCULATEDPERCENTYIELD | 51% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
